Cas no 1714146-47-0 (2-Bromo-5-methyl-thieno[3,2-c]pyridin-4-one)

• Product Name: 2-Bromo-5-methyl-thieno[3,2-c]pyridin-4-one
• CAS No: 1714146-47-0
• MF: C₈H₆BrNOS
• MW: 244.10833978653
• CID: 6277921
• PubChem ID: 154671419
• Update Time: 2025-05-20

2-Bromo-5-methyl-thieno[3,2-c]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methyl-thieno[3,2-c]pyridin-4-one
• 2-Bromo-5-methylthieno[3,2-c]pyridin-4(5H)-one
• SCHEMBL22289901
• CS-0310168
• F89357
• 1714146-47-0
• 2-Bromo-5-methyl-thieno[3,2-c]pyridin-4-one

• Inchi： 1S/C8H6BrNOS/c1-10-3-2-6-5(8(10)11)4-7(9)12-6/h2-4H,1H3
• InChI Key： UKQPZQASIIOTNK-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(N(C)C=CC=2S1)=O

Computed Properties

• Exact Mass: 242.93535g/mol
• Monoisotopic Mass: 242.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.6Ų

Additional information on 2-Bromo-5-methyl-thieno[3,2-c]pyridin-4-one

Introduction to 2-Bromo-5-methyl-thieno[3,2-c]pyridin-4-one (CAS No. 1714146-47-0)

2-Bromo-5-methyl-thieno[3,2-c]pyridin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1714146-47-0, belongs to the thienopyridine class, which is a fused ring system consisting of a thiophene ring and a pyridine ring. The presence of both bromine and methyl substituents in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of thieno[3,2-c]pyridin-4-one provides a versatile scaffold for drug discovery. The thienopyridine core is known to exhibit various pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of halogen atoms, such as bromine, into the molecule often enhances its binding affinity to biological targets, making it an attractive candidate for medicinal chemistry applications.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic purposes. 2-Bromo-5-methyl-thieno[3,2-c]pyridin-4-one has been studied for its potential role in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. Its ability to interact with biological systems makes it a promising candidate for further investigation.

One of the key aspects of this compound is its reactivity, which allows for further functionalization through various chemical transformations. The bromine atom at the 2-position can be readily displaced by nucleophiles, enabling the introduction of additional functional groups. Similarly, the methyl group at the 5-position can be modified through oxidation or reduction reactions. These properties make 2-bromo-5-methyl-thieno[3,2-c]pyridin-4-one a versatile building block for synthesizing more complex derivatives with tailored biological activities.

Recent studies have explored the pharmacological profile of derivatives of thienopyridine compounds. For instance, modifications at the pyridine ring have been shown to influence binding affinity and selectivity towards specific targets. The presence of both bromine and methyl substituents in thieno[3,2-c]pyridin-4-one derivatives has been associated with enhanced potency and reduced toxicity compared to their unsubstituted counterparts. This has prompted researchers to investigate its potential as a lead compound for drug development.

The synthesis of 2-bromo-5-methyl-thieno[3,2-c]pyridin-4-one typically involves multi-step organic reactions starting from commercially available precursors. The process often includes cyclization reactions to form the thienopyridine core followed by selective bromination and methylation at appropriate positions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The compound's potential applications extend beyond pharmaceuticals. It has also been explored in materials science due to its ability to form coordination complexes with metal ions. These complexes exhibit interesting photophysical properties that make them suitable for use in optoelectronic devices and sensors. The versatility of thieno[3,2-c]pyridin-4-one derivatives continues to drive innovation across multiple scientific disciplines.

In conclusion, 2-bromo-5-methyl-thieno[3,2-c]pyridin-4-one (CAS No. 1714146-47-0) is a structurally fascinating compound with significant potential in pharmaceutical research and beyond. Its unique chemical properties and reactivity make it an invaluable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone of innovation in chemical biology and drug discovery.